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Compound of Interest

Compound Name: 1-Methyl-1H-indole-5-carboxamide

Cat. No.: B11927862

Get Quote

Executive Summary
1-Methyl-1H-indole-5-carboxamide (CAS: 121206-74-4) is a functionalized indole derivative

commonly used as a building block in medicinal chemistry and drug discovery. While specific

regulatory listings (e.g., RCRA P-list or U-list) are often absent for this specific derivative, it

must be managed as Hazardous Chemical Waste due to the inherent toxicity and ecotoxicity

risks associated with the indole scaffold.

This guide provides a self-validating workflow for the safe disposal of this compound, ensuring

compliance with standard laboratory safety protocols (OSHA, EPA) and protecting personnel

from exposure.

Chemical Profile & Hazard Identification
Before disposal, verify the material identity and hazard profile.[1] Treat all uncharacterized

residues as fully hazardous.
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Property Specification

Chemical Name 1-Methyl-1H-indole-5-carboxamide

CAS Number 121206-74-4

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.20 g/mol

Physical State Solid (Powder), typically off-white to pale yellow

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water

Core Hazards
Irritant (Skin, Eye, Respiratory); Aquatic Toxicity

(Potential)

Signal Word WARNING

Critical Incompatibilities
Strong Oxidizers: Reaction may cause fire or explosion.

Strong Acids/Bases: Potential for hydrolysis or exothermic reaction.

Personal Protective Equipment (PPE) Matrix
Adhere to the following PPE standards during any disposal or spill cleanup operation.

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).

Hand Protection: Nitrile rubber gloves (minimum thickness 0.11 mm). Double-glove if

handling solutions in penetrating solvents (e.g., DCM, DMSO).

Respiratory Protection: Handling large quantities of powder requires a fume hood. If dust

formation is uncontrolled, use an N95 or P100 particulate respirator.

Body Protection: Standard laboratory coat (buttoned) and closed-toe chemically resistant

shoes.
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Disposal Decision Logic & Workflows
The disposal pathway is determined by the physical state of the waste and the solvent matrix it

is contained in. Never dispose of this compound down the drain.

Disposal Workflow Diagram
The following logic tree dictates the correct waste stream selection.
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Figure 1: Decision logic for segregating 1-Methyl-1H-indole-5-carboxamide waste streams.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal
Applicability: Pure powder, contaminated weighing boats, paper towels, or solid residues.
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Containment: Transfer the solid material into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Secondary Containment: If using a bag, place it inside a second bag (double-bagging) to

prevent leakage.

Labeling: Attach a hazardous waste tag.

Chemical Name: 1-Methyl-1H-indole-5-carboxamide.

Hazard: Toxic / Irritant.[2][3]

State: Solid.[2][4]

Storage: Place the sealed container into the laboratory's designated "Solid Hazardous

Waste" drum.

Protocol B: Liquid Waste Disposal
Applicability: Reaction mixtures, mother liquors, or stock solutions.[5]

Segregation: Determine the solvent composition (see Figure 1).

Halogenated: If the solution contains any amount of Dichloromethane (DCM), Chloroform,

or Dichloroethane.

Non-Halogenated: If the solution contains only solvents like Methanol, Ethanol, Acetone,

Ethyl Acetate, or DMSO.

Transfer: Pour the solution into the appropriate waste carboy (typically 20L HDPE

containers) using a funnel to prevent spills.

Rinsing: Rinse the original vessel with a small volume of the compatible solvent and add the

rinsate to the waste carboy.

Logging: Immediately update the waste log sheet attached to the carboy with the chemical

name and approximate volume added.
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Protocol C: Empty Container Disposal
Applicability: Vials or bottles that contained the pure substance.

Triple Rinse: Rinse the empty container three times with a solvent capable of dissolving the

residue (e.g., Acetone or Methanol).

Rinsate Disposal: Pour all three rinses into the "Non-Halogenated Organic Waste" container.

Defacing: Cross out or remove the original label. Mark the container as "Empty."

Final Disposal: Place the clean, dry container in the glass recycling bin or regular trash,

depending on local facility rules.

Emergency Spill Response
In the event of a spill, rapid containment prevents exposure and environmental contamination.

1. Alert & Isolate
(Notify personnel)

2. Don PPE
(Gloves, Goggles, Mask)

3. Containment
(Cover with absorbent)

4. Cleanup
(Sweep/Scoop)

5. Dispose
(Solid Waste Bin)
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Figure 2: Immediate response protocol for solid or liquid spills.

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Put on nitrile gloves, goggles, and a lab coat. Use a dust mask if powder is loose.

Solid Spill: Gently sweep powder into a dustpan using a brush. Avoid creating dust clouds.

Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads). Wait for absorption.

Decontamination: Wipe the surface with a paper towel soaked in acetone, then wash with

soap and water.

Disposal: Place all spill debris (absorbent, towels, gloves) into a hazardous waste bag and

tag as "Spill Debris: 1-Methyl-1H-indole-5-carboxamide".
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Regulatory Compliance (RCRA & EPA)
While 1-Methyl-1H-indole-5-carboxamide is not explicitly listed on the EPA's P-list (acutely

toxic) or U-list (toxic), it falls under the "General Duty Clause" and must be managed as

hazardous waste.

Waste Classification: If the waste is ignitable (flash point <60°C due to solvent), it is D001. If

it is toxic/irritant only, it is managed as Non-RCRA Regulated Hazardous Waste (depending

on state regulations) or simply "Chemical Waste" requiring incineration.

Prohibition:Strictly prohibited from disposal in sanitary sewers (sinks) or regular municipal

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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